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Compound of Interest

Compound Name: MEB55

Cat. No.: B13440341

These application notes provide detailed protocols and supporting data for the in vivo
administration of MEB55, a synthetic strigolactone analog, in mouse models. The primary

application detailed is in the context of a breast cancer xenograft model, demonstrating its anti-
tumor efficacy.

Quantitative Data Summary

The following tables summarize the key quantitative data from toxicity and efficacy studies of
MEB55 administered to mice.

Table 1: Toxicity Profile of MEB55 in Hsd:ICR(CD-1®) Mice
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Table 2: Efficacy of MEB55 in MDA-MB-231 Xenograft Mouse Model
Dosage Administration Dosing
Tumor Model Outcome
(mgl/kg) Route Schedule
Reduction in
_ MDA-MB-231
Intraperitoneal ) tumor volume
25 Twice a week breast cancer

(IP)

xenografts

and tumor
growth rate[1]

Experimental Protocols
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Preparation of MEB55 Dosing Solution

Materials:

e MEB55 compound

e Dimethyl sulfoxide (DMSOQO)

e Cremophor® EL (Polyoxyl 35 castor oil)
 Sterile double-distilled water (ddH20)
 Sterile microcentrifuge tubes

» Sterile syringes and needles

Protocol:

Prepare a 1:1 (v/v) stock solution of DMSO and Cremophor® EL.

» Dissolve the MEB55 powder in the DMSO:Cremophor® EL stock solution to achieve the
desired stock concentration.

e On the day of administration, dilute the MEB55 stock solution with sterile double-distilled
water to the final required concentration for injection (e.g., 12.5, 25, 50, 100, or 150 mg/kg).
The final volume for injection should be determined based on the weight of the mouse,
typically 100-200 pL.

» Vortex the solution thoroughly to ensure it is well-mixed before administration.

o Prepare a vehicle control solution using the same concentrations of DMSO, Cremophor® EL,
and ddHz0, but without MEB55.

In Vivo Administration of MEB55 in a Xenograft Mouse
Model

Animal Model:
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Immunocompromised mice (e.g., SCID or NOD/SCID) are suitable for establishing human
tumor xenografts.

Tumor Cell Implantation:

Culture MDA-MB-231 human breast cancer cells under standard conditions.

Harvest the cells and resuspend them in a suitable medium (e.g., a mixture of medium and
Matrigel) at a concentration of 1 x 107 cells/mL.

Subcutaneously inject 100 uL of the cell suspension into the flank of each mouse.

Allow the tumors to grow to a palpable size (e.g., 50-100 mm3) before starting the treatment.

MEB55 Administration Protocol:

Randomly divide the tumor-bearing mice into treatment and control groups (n=5-10 mice per
group).

Weigh each mouse to calculate the precise volume of the MEB55 dosing solution to be
administered.

Administer the prepared MEB55 solution or vehicle control via intraperitoneal (IP) injection.
The recommended efficacious and low-toxicity dose is 25 mg/kg.[1]
Repeat the injections twice a week for the duration of the study (e.g., 2-4 weeks).

Monitor the mice regularly for any signs of toxicity, including changes in body weight,
behavior, and overall health.

Measure tumor volume using calipers at regular intervals (e.qg., twice a week). Tumor volume
can be calculated using the formula: (Length x Width2)/2.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.qg.,
weight measurement, histological analysis).

Visualizations
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Caption: Experimental workflow for in vivo administration of MEB55 in a xenograft mouse
model.

Proposed Signaling Pathway of MEB55 in Cancer Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of MEB55 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440341#in-vivo-administration-and-dosage-of-
meb55-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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